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Compound of Interest

Compound Name: Ethyl 6-hydroxyhexanoate

Cat. No.: B105495

This technical guide provides a comprehensive overview of the refractive index and other key
physicochemical properties of ethyl 6-hydroxyhexanoate (CAS 5299-60-5). The information is
tailored for researchers, scientists, and professionals in drug development, with a focus on
guantitative data and experimental methodologies.

Physicochemical Data of Ethyl 6-hydroxyhexanoate

The following table summarizes the key quantitative properties of ethyl 6-hydroxyhexanoate,
facilitating easy comparison and reference for experimental design.
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Property Value Conditions

20°C, 589 nm (D line)[1][2][3]

Refractive Index (n) 1.437 (4]
Molecular Formula CsH1603
Molecular Weight 160.21 g/mol [4151617]
Density 0.985 g/mL 25°C[1][2][31[4]
Boiling Point 127-128 °C 12 mmHg[1][2][3][4]
Flash Point >230 °F (>110 °C) [2]
Appearance Colorless to almost colorless 51161
clear liquid
pKa (Predicted) 15.15+£0.10

Experimental Protocols
Measurement of Refractive Index

While specific experimental documentation for ethyl 6-hydroxyhexanoate is not detailed in the
provided literature, a general and widely accepted method for determining the refractive index
of a liquid such as this is through the use of a refractometer, often an Abbe refractometer.[8]

Objective: To measure the refractive index of a liquid sample.

Materials:

Refractometer (e.g., Abbe refractometer)

Pasteur pipette

Liquid sample (Ethyl 6-hydroxyhexanoate)

Cleaning solvent (e.g., ethanol or methanol)

Lint-free tissue or cotton swabs
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Procedure:

o Cleaning: Ensure the prisms of the refractometer are clean. Use a few drops of a suitable
solvent like ethanol and gently wipe with a lint-free tissue. Allow the solvent to evaporate
completely.

o Calibration: Calibrate the instrument, typically with distilled water, to ensure accuracy.

o Sample Application: Using a Pasteur pipette, apply a few drops of the ethyl 6-
hydroxyhexanoate sample onto the surface of the lower prism. Ensure there is enough
liquid to cover the surface when the prisms are closed.

e Measurement: Close the prisms carefully. Turn on the light source and look through the
eyepiece. Adjust the focus to get a sharp line dividing the light and dark fields. If color fringes
are observed, use the chromaticity adjustment to get a sharp, achromatic borderline. Align
this borderline with the center of the crosshairs.

o Reading: Read the refractive index value from the instrument's scale. The reading should be
recorded to four decimal places.

o Temperature Control: The refractive index is temperature-dependent. Ensure the
measurement is taken at a controlled temperature, typically 20°C, by using a water bath
connected to the refractometer.
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Caption: Workflow for measuring the refractive index of a liquid.

Synthesis of Ethyl 6-hydroxyhexanoate
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A common laboratory-scale synthesis of ethyl 6-hydroxyhexanoate is a two-step process
starting from e-caprolactone.[5][9]

Step 1: Hydrolysis of e-Caprolactone

» g-caprolactone is hydrolyzed in the presence of an aqueous acid or base to open the lactone
ring, forming 6-hydroxycaproic acid.

Step 2: Fischer Esterification

e The resulting 6-hydroxycaproic acid is then esterified with ethanol in the presence of an acid
catalyst (e.g., sulfuric acid) to yield ethyl 6-hydroxyhexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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